BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling O-
Methylisourea hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: O-Methylisourea hydrochloride

Cat. No.: B1229473

Essential Safety and Handling Guide for O-
Methylisourea Hydrochloride

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with O-Methylisourea hydrochloride (CAS No. 5329-33-9). Adherence
to these procedures is vital for ensuring personal safety and maintaining a secure research
environment.

Hazard Identification and Classification

O-Methylisourea hydrochloride is classified as a hazardous chemical.[1] It is imperative to
understand its associated risks before handling. The primary hazards are summarized below.

Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2]

Serious Eye Damage/Eye Causes serious eye irritation.
o Category 2

Irritation [11[2]

Specific Target Organ Toxicity May cause respiratory
) Category 3 o

(Single Exposure) irritation.[1][2]

Signal Word: Warning[1][2]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The
following table outlines the minimum PPE requirements.
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] Specifications and Best
Body Area Required PPE .
Practices

Must be worn at all times. Use
chemical safety goggles as
described by OSHA's eye and
face protection regulations (29

Eyes/Face Safety Goggles or Glasses CFR 1910.133) or European
Standard EN166.[1] A face
shield is recommended when
there is a potential for

splashing.

Wear protective gloves.

Consult the glove

manufacturer's specifications

] ] to ensure compatibility and

Hands Chemical-Resistant Gloves ) ] ) -

protection against this specific

chemical. Remove gloves

carefully after use to avoid skin

contamination.[2]

Wear a lab coat or long-
sleeved clothing.[2] For
] ] operations involving larger
Body Protective Clothing - ) )
quantities or a higher risk of
spills, a plastic or rubber apron

should be used.

Work in a well-ventilated area
or outdoors.[1] If ventilation is
insufficient, dust is generated,
or exposure limits may be
exceeded, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with a particulate
filter (conforming to EN 143).

[1]

Respiratory Ventilation / Respirator
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Operational Plan: Handling and Storage Protocols

Proper handling and storage are critical to minimize risk and maintain the chemical's stability.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly worn and that a safety
shower and eye wash station are accessible.

e Avoid Contact: Do not get the substance in your eyes, on your skin, or on your clothing.[2]

e Prevent Inhalation/Ingestion: Avoid breathing any dust or vapors and prevent ingestion.[1] It
is crucial to prevent the formation of dust during handling.[2]

e Hygiene: Wash your face, hands, and any exposed skin thoroughly with soap and water after
handling.[1]

Storage Procedures:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

o For both brief and extended storage, it is recommended to keep O-Methylisourea
hydrochloride in a desiccator to protect it from moisture.

Emergency and First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14773&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA14773&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14773&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA14773&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14773&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14773&PLANT=d__ALF
https://www.benchchem.com/product/b1229473?utm_src=pdf-body
https://www.benchchem.com/product/b1229473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Protocol

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

[1] If present and easy to do, remove contact
Eye Contact i o L

lenses. Continue rinsing. If eye irritation

persists, seek immediate medical

advice/attention.[1]

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and
Skin Contact water for at least 15 minutes.[1] If skin irritation

occurs or persists, get medical advice/attention.

[1] Wash contaminated clothing before reuse.[1]

Move the victim to fresh air and keep them at
rest in a position comfortable for breathing.[1] If

the person feels unwell, call a POISON

Inhalation
CENTER or doctor/physician.[1] If breathing is
difficult or has stopped, provide artificial
respiration.[1]
Clean the mouth with water and then drink
Ingestion plenty of water.[1] Get medical attention if

symptoms occur.[1]

Disposal Plan

O-Methylisourea hydrochloride and its container must be disposed of as hazardous waste.
o Waste Classification: This material is classified as hazardous waste.

» Disposal Method: Dispose of the contents and container to an approved waste disposal
plant.[1][2]

o Regulatory Compliance: All disposal activities must be in accordance with local, regional,
and national environmental regulations.
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Handling Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of O-Methylisourea
hydrochloride from receipt to disposal.
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Caption: Workflow for safe handling of O-Methylisourea hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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